Cas no 1187171-66-9 (4-(4-Tert-Butylbenzoyl)isoquinoline)

4-(4-Tert-Butylbenzoyl)isoquinoline is a synthetic organic compound with significant applications in medicinal chemistry. It exhibits high purity and stability, making it ideal for research and development in drug discovery. This compound boasts a unique structure that enhances its bioactivity and solubility, offering researchers a valuable tool for studying isoquinoline derivatives. Its availability in various forms and purity levels further contributes to its versatility in diverse chemical and biological studies.
4-(4-Tert-Butylbenzoyl)isoquinoline structure
1187171-66-9 structure
Product Name:4-(4-Tert-Butylbenzoyl)isoquinoline
CAS No:1187171-66-9
MF:C20H19NO
MW:289.370965242386
MDL:MFCD13153038
CID:4684959
Update Time:2025-10-15

4-(4-Tert-Butylbenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(4-tert-Butylbenzoyl)isoquinoline
    • (4-(tert-Butyl)phenyl)(isoquinolin-4-yl)methanone
    • 4-(4-Tert-Butylbenzoyl)isoquinoline
    • MDL: MFCD13153038
    • Inchi: 1S/C20H19NO/c1-20(2,3)16-10-8-14(9-11-16)19(22)18-13-21-12-15-6-4-5-7-17(15)18/h4-13H,1-3H3
    • InChI Key: QQZSXHCMHDRARH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=C2C=CC=CC=12)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Topological Polar Surface Area: 30

4-(4-Tert-Butylbenzoyl)isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203212-1g
4-(4-tert-Butylbenzoyl)isoquinoline
1187171-66-9 97%
1g
£554.00 2022-03-01
Fluorochem
203212-2g
4-(4-tert-Butylbenzoyl)isoquinoline
1187171-66-9 97%
2g
£837.00 2022-03-01
Fluorochem
203212-5g
4-(4-tert-Butylbenzoyl)isoquinoline
1187171-66-9 97%
5g
£1702.00 2022-03-01
Chemenu
CM261838-1g
(4-(tert-Butyl)phenyl)(isoquinolin-4-yl)methanone
1187171-66-9 97%
1g
$369 2023-11-23
Chemenu
CM261838-1g
(4-(tert-Butyl)phenyl)(isoquinolin-4-yl)methanone
1187171-66-9 97%
1g
$347 2021-08-18
Chemenu
CM261838-5g
(4-(tert-Butyl)phenyl)(isoquinolin-4-yl)methanone
1187171-66-9 97%
5g
$1066 2021-08-18
abcr
AB363262-1 g
4-(4-tert-Butylbenzoyl)isoquinoline, 97%; .
1187171-66-9 97%
1 g
€954.60 2023-07-19
abcr
AB363262-2 g
4-(4-tert-Butylbenzoyl)isoquinoline, 97%; .
1187171-66-9 97%
2 g
€1,400.00 2023-07-19
TRC
T092120-250mg
4-(4-tert-Butylbenzoyl)isoquinoline
1187171-66-9
250mg
$ 440.00 2022-06-03
TRC
T092120-500mg
4-(4-tert-Butylbenzoyl)isoquinoline
1187171-66-9
500mg
$ 735.00 2022-06-03

Additional information on 4-(4-Tert-Butylbenzoyl)isoquinoline

Introduction to 4-(4-Tert-Butylbenzoyl)isoquinoline (CAS No. 1187171-66-9)

4-(4-Tert-Butylbenzoyl)isoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1187171-66-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, combines a benzoyl group with a tert-butyl substituent on one side and an isoquinoline ring system on the other, making it a versatile scaffold for further functionalization and study.

The isoquinoline core is a prominent heterocyclic aromatic system that plays a pivotal role in medicinal chemistry due to its broad spectrum of biological activities. Isoquinolines and their derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of the 4-(4-Tert-Butylbenzoyl) moiety into the isoquinoline framework enhances the compound's solubility and stability, making it more amenable for various biochemical assays and drug development processes.

In recent years, researchers have been exploring the potential of 4-(4-Tert-Butylbenzoyl)isoquinoline as a key intermediate in the synthesis of novel therapeutic agents. Its unique structural features allow for selective modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility has made it a valuable tool in high-throughput screening programs aimed at identifying compounds with therapeutic promise.

One of the most compelling aspects of 4-(4-Tert-Butylbenzoyl)isoquinoline is its role in modulating cellular signaling pathways. Studies have demonstrated that derivatives of this compound can interact with specific targets within the cell, leading to changes in gene expression and protein function. For instance, certain analogs have been shown to inhibit kinases involved in cancer progression, suggesting their potential as chemotherapeutic agents. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for its use in treating neurological disorders.

The synthesis of 4-(4-Tert-Butylbenzoyl)isoquinoline involves multi-step organic reactions that require precise control over reaction conditions. The tert-butyl group provides steric hindrance, which can be exploited to direct regioselective transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the isoquinoline core efficiently. These synthetic strategies not only enhance yield but also improve scalability for industrial applications.

From a computational chemistry perspective, 4-(4-Tert-Butylbenzoyl)isoquinoline has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives. These computational approaches are complemented by experimental validations using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring a robust understanding of the compound's properties.

The pharmacokinetic profile of 4-(4-Tert-Butylbenzoyl)isoquinoline is another critical area of investigation. Researchers have assessed its absorption, distribution, metabolism, and excretion (ADME) characteristics to evaluate its suitability for clinical use. Preclinical studies in animal models have revealed promising results regarding its bioavailability and metabolic stability. These findings are crucial for advancing the compound from laboratory research to potential clinical trials.

Recent advancements in drug delivery systems have also highlighted the potential of 4-(4-Tert-Butylbenzoyl)isoquinoline as a component in targeted therapies. Nanoparticle formulations encapsulating this compound have shown enhanced delivery efficiency to tumor sites while minimizing off-target effects. Such innovations align with the broader goal of developing precision medicine approaches that maximize therapeutic benefits while reducing side effects.

The role of 4-(4-Tert-Butylbenzoyl)isoquinoline in academic research continues to evolve with emerging discoveries. Collaborative efforts between chemists and biologists are driving new applications in areas such as epigenetic modulation and immunotherapy. By leveraging its structural diversity, researchers aim to develop next-generation therapeutics that address complex diseases more effectively than current treatments.

In conclusion, 4-(4-Tert-Butylbenzoyl)isoquinoline (CAS No. 1187171-66-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, coupled with its versatile reactivity, make it an invaluable asset for developing novel drugs targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in shaping future therapeutic strategies.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.